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Authored by a Senior Application Scientist
Introduction: The Strategic Value of a Substituted
Pyridine

In the landscape of modern medicinal chemistry and drug development, the pyridine scaffold
remains a cornerstone of molecular design. Its unique electronic properties, ability to engage in
hydrogen bonding, and metabolic stability make it a privileged structure in a vast array of
therapeutics. Within this class, 5-Isopropylpyridin-2-amine (CAS No: 603310-75-4) emerges
as a particularly valuable building block.[1] This guide provides an in-depth technical overview
for researchers, scientists, and drug development professionals, covering its commercial
availability, key chemical properties, a robust synthetic protocol, and its strategic application in
the synthesis of complex, biologically active molecules.

The strategic placement of the amino group at the 2-position and the isopropyl moiety at the 5-
position creates a molecule with distinct reactivity and structural characteristics. The amino
group serves as a versatile handle for a wide range of chemical transformations, including
amide bond formation, N-arylation, and the construction of fused heterocyclic systems.[2][3]
The isopropyl group, a lipophilic and sterically defined substituent, can be crucial for
modulating pharmacokinetic properties or for specific interactions within a biological target's
binding pocket.
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Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in synthesis and research. The key properties of 5-Isopropylpyridin-2-amine
are summarized below.

Property Value Source
CAS Number 603310-75-4 [1][4][5]
Molecular Formula CsH12N:2 [1][4]16]
Molecular Weight 136.19 g/mol [11[4115]
Boiling Point ~253 °C at 760 mmHg [1][6]
Density ~1.008 g/cm3 [1][6]
Flash Point ~130 °C [1][6]
IUPAC Name 5-propan-2-ylpyridin-2-amine [1]

Spectroscopic Characterization Insights

While specific spectra for this exact compound are proprietary to suppliers, based on the
structure and data for analogous 2-aminopyridines, the following spectroscopic signatures can
be expected:

e 1H NMR: The proton spectrum will feature distinct signals for the isopropyl group (a septet
and a doublet) and three protons in the aromatic region corresponding to the pyridine ring,
with coupling constants indicative of their relative positions. The amine protons will typically
appear as a broad singlet.

e 13C NMR: The carbon spectrum will show eight distinct signals, including those for the
isopropyl group and the five carbons of the pyridine ring.

» IR Spectroscopy: Key vibrational modes will include N-H stretching bands for the primary
amine in the 3300-3500 cm~1 region and C=N/C=C stretching vibrations characteristic of the
pyridine ring.[7]
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e Mass Spectrometry: The compound's molecular ion peak (M+) would be observed at m/z
136.10, consistent with its exact mass.[6]

Commercial Availability and Procurement

5-Isopropylpyridin-2-amine is readily available as a research chemical from various
specialized suppliers. It is typically offered in research-grade purities, suitable for use in
discovery and process development laboratories. When procuring this material, it is crucial to
note that it is intended for professional research and manufacturing use only and not for
consumer or medical applications.[4]

] ] Available
Supplier Purity . CAS Number
Quantities

Gram to multi-gram

Sigma-Aldrich (Merck)  Varies by listing 603310-75-4
scale
) Can be produced to Research and bulk

American Elements ) i N 603310-75-4[1]
high purity quantities

CP Lab Safety 97% 1 gram 603310-75-4[4]

Sunway Pharm Ltd 97% 19, 59 603310-75-4[5]

) Industrial/Pharmaceuti ]

Echemi (Trader) Varies 603310-75-4[6]

cal Grade

Synthesis Protocol: A Practical Approach

While commercially available, understanding the synthesis of 5-lsopropylpyridin-2-amine is
valuable for custom synthesis needs or for developing derivatives. A robust and common
method for preparing substituted 2-aminopyridines is through a nucleophilic aromatic
substitution (SnAr) reaction on a corresponding 2-halopyridine precursor. The electron-
withdrawing nature of the pyridine nitrogen activates the 2-position for nucleophilic attack.

The workflow below outlines the synthesis from the readily available 2-chloro-5-
isopropylpyridine.
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Reagents:
- Sodium Amide (NaNH32)
- Anhydrous Toluene
- Liquid Ammonia (optional catalyst)

(Start: 2-Chloro-5-isopropylpyridina

Add to reactor Introduce

SnAr Reaction
(Chichibabin-type)

Reaction mixture

Aqueous Workup
- Quench with H20
- Extract with Ethyl Acetate

iCrude product

Purification
- Silica Gel Column Chromatography

iPurified fractions

Characterization
- NMR
- MS
-IR

Verified Structure

Final Product:

5-Isopropylpyridin-2-amine
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5-Isopropylpyridin-2-amine
(Building Block)

Introduce
R-X

Reaction 1
(e.g., Buchwald-Hartwig

or Suzuki Coupling)

Gunctionalized Intermediate)

Introduce
R'-COOH

Reaction 2
(e.g., Amide Coupling)

Complex API
(e.g., Kinase Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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